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Compound of Interest

Compound Name: 4-(Azepan-1-yl)benzonitrile
CAS No.: 162377-67-5
Cat. No.: B1288787
Get Quote
. J

Chemical Class:N-Aryl Heterocycle | Application: Medicinal Chemistry Intermediate[1][2][3]

Executive Summary & Chemical Identity

4-(Azepan-1-yl)benzonitrile is a pivotal pharmacophore and synthetic intermediate
characterized by a benzonitrile core substituted at the para position with a seven-membered
azepane ring.[1][2][3] Unlike its six-membered analog (piperidine), the azepane ring introduces
uniqgue conformational flexibility and increased lipophilicity, making this structure a critical tool in
Structure-Activity Relationship (SAR) studies for modulating drug solubility, metabolic stability,
and receptor binding entropy.[1][2]

This guide details the synthesis, physicochemical properties, and medicinal utility of 4-(azepan-
1-yl)benzonitrile, designed for researchers optimizing lead compounds in GPCR and kinase
inhibitor programs.[1][2]

Chemical Identifiers
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Identifier Type Designation

IUPAC Name 4-(Azepan-1-yl)benzonitrile
Common Name 4-(Hexamethyleneimino)benzonitrile
Molecular Formula Ci3HieN2

Molecular Weight 200.28 g/mol

SMILES N#Cclccc(N2CCCCCC2)ccl

Key Pharmacophore p-Cyanophenyl-azepane

Structural Analysis & Physicochemical Profile
The Azepane Effect (vs. Piperidine)

In medicinal chemistry, expanding a saturated nitrogen heterocycle from six (piperidine) to
seven (azepane) atoms is a strategic "ring-expansion” tactic.[1][2][3]

o Conformational Entropy: The azepane ring is more flexible (“floppy") than the chair-locked
piperidine.[1][3] This allows the molecule to adopt multiple low-energy conformations to fit
into sterically demanding hydrophobic pockets.[1][2][3]

 Lipophilicity (LogP): The addition of a methylene unit (-CHz-) increases the cLogP by
approximately 0.5 units, enhancing membrane permeability but potentially reducing aqueous
solubility.[1][2][3]

» Electronic Influence: The nitrogen lone pair in the azepane ring is slightly less available for
resonance donation into the benzene ring compared to pyrrolidine, due to the ring's non-
planar twisting, which affects the dipole moment of the nitrile group.[2]

Predicted Properties Table
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Property Value (Predicted) Significance

High membrane permeability;
cLogP ~3.4-3.8 suitable for CNS targets.[1][2]

[3]

< 90 Az indicates excellent
~27 A2 blood-brain barrier (BBB)
penetration potential.[1][2][3]

Topological Polar Surface Area
(TPSA)

Key interaction points for
H-Bond Acceptors 2 (Nitrile N, Amine N) serine/threonine residues in
binding pockets.[1][2][3]

The aniline-like nitrogen is
weakly basic due to

pKa (Conjugate Acid) ~2.0-3.0 conjugation with the electron-
withdrawing nitrile group.[1][2]
[3]

Synthetic Pathways & Experimental Protocols

The most robust synthesis involves Nucleophilic Aromatic Substitution (SNAr).[1][2][3] The
nitrile group (-CN) at the para position acts as a strong electron-withdrawing group (EWG),
activating the benzene ring for nucleophilic attack by the secondary amine (azepane).[1][2]

Reaction Mechanism (SNAr)

The reaction proceeds via a Meisenheimer Complex intermediate.[1][2][3][4] The rate-
determining step is the attack of the azepane nitrogen on the carbon bearing the leaving group
(Fluorine is preferred over Bromine due to the high electronegativity of F stabilizing the
transition state).[2]

Aromatization
Loss of F-

Product
4-(Azepan-1-yl)benzonitrile
+ HF (neutralized)

Reactants NucR'e?pE?lic.?tta‘:k Transition State
(Rate Limiting) L (Meisenheimer Complex)

4-Fluorobenzonitrile
+ Azepane Resonance Stabilized Anion
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Figure 1: SNAr mechanism illustrating the addition-elimination pathway activated by the p-
cyano group.[1][3]

Detailed Protocol: SNAr Synthesis

Objective: Synthesis of 4-(azepan-1-yl)benzonitrile on a 10 mmol scale.
Reagents:

e 4-Fluorobenzonitrile (1.21 g, 10.0 mmol)[1][2]

e Azepane (1.19 g, 12.0 mmol, 1.2 equiv)[2]

e Potassium Carbonate (K2COs) (2.76 g, 20.0 mmol, 2.0 equiv) - Acts as an HF scavenger.[1]
[2]

e Dimethyl Sulfoxide (DMSO) (10 mL) - Anhydrous.[1][2][3]

Procedure:

Setup: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar.

e Charging: Add 4-fluorobenzonitrile and K2COs to the flask. Purge with nitrogen (Nz) for 5
minutes.[1][2][3]

e Solvation: Add anhydrous DMSO via syringe. Stir until the nitrile is dissolved (K2COs will
remain as a suspension).[1][2][3]

o Addition: Add azepane dropwise via syringe over 2 minutes.

e Reaction: Heat the mixture to 90°C in an oil bath. Monitor by TLC (20% EtOAc/Hexanes) or
LC-MS.[1][3]

o Note: The reaction typically reaches completion within 3-5 hours.[1][2][3] The spot for 4-
fluorobenzonitrile (Rf ~0.[1][2][3]6) should disappear, replaced by a fluorescent product
spot (Rf ~0.4).[1][2][3]
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o Workup:

o Cool to room temperature.[1][2][3]

[¢]

Pour the reaction mixture into 100 mL of ice-cold water (precipitates the product and
removes DMSO).

[¢]

Extract with Ethyl Acetate (3 x 30 mL).[1][2][3]

[¢]

Wash the combined organic layers with Brine (2 x 20 mL) to remove residual DMSO.[1][3]

[e]

Dry over anhydrous MgSOQea, filter, and concentrate under reduced pressure.[2]

 Purification: If the crude solid is off-white, recrystallize from Ethanol/Water (9:1) or perform
flash column chromatography (Gradient: 0-20% EtOAc in Hexanes).[1][2][3]

Alternative Method: Pd-Catalyzed Amination

If 4-fluorobenzonitrile is unavailable, 4-bromobenzonitrile can be used via Buchwald-Hartwig
amination.[1][2][3]

o Catalyst: Pdz(dba)s / BINAP[1][2][3]
e Base: NaOtBu[Z]
e Solvent: Toluene, 100°C.

» Critique: This method is less atom-economical and more expensive than SNAr for this
specific activated substrate.[1][3]

Analytical Characterization

To validate the synthesis, the following spectral signatures must be confirmed.

proton NMR (*H-NMR, 400 MHz, CDCI5)
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Shift (6 ppm) Multiplicity Integration Assighment

Aryl protons ortho to
7.40 - 7.45 Doublet (J=8.8 Hz) 2H Nitrile (deshielded).[1]

[2](3]

Aryl protons ortho to
6.65 - 6.70 Doublet (J=8.8 Hz) 2H Azepane (shielded by
N-donation).[1][2][3]

Azepane N-CH:z (a-

3.50-3.55 Triplet/Broad 4H
protons).[1][2][3]
Azepane (3-protons.[1
1.75-1.80 Multiplet 4H P Fp s
[21[3]
) Azepane y/d-protons.
1.50-1.55 Multiplet 4H

[1](2][3]

Mass Spectrometry (ESI-MS)[1][3]

e Expected [M+H]*: 201.14 m/z[1][3]

» Fragmentation Pattern: Loss of the azepane ring or nitrile (-CN) is common in high-energy
collision modes.[1][3]

Medicinal Chemistry Applications
Bioisosteric Replacement Strategy

The 4-(azepan-1-yl)benzonitrile motif is often used to optimize Androgen Receptor
Modulators (SARMs) and Histamine H3 Antagonists.[1][2][3]
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Figure 2: Decision tree for selecting the azepane scaffold during lead optimization.

Metabolic Implications[1][2]

» Para-Blocking: The nitrile group at the para position effectively blocks metabolic

hydroxylation at the most reactive site of the phenyl ring, extending the half-life (t1/2) of the

compound.[2]

» Ring Oxidation: The azepane ring is susceptible to oxidative metabolism (formation of
lactams) by CYP450 enzymes.[1][2][3] This is a key liability to monitor during ADME studies.
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o Journal of Medicinal Chemistry.[1][2][3] "Azepines and Piperidines with Dual
Norepinephrine Dopamine Uptake Inhibition."[1][2][3] Available at: [Link]

General Synthesis of N-Aryl Azepanes

o Organic Syntheses.[1][2][3] "Nucleophilic Aromatic Substitution of Aryl Fluorides."[1][2][3]
Org. Synth. 2002, 79, 209.[2][6] Available at: [Link][1][2][3]

Chemical Properties & Identifiers

o PubChem Database.[1][2][3] "Azepan-1-yl-benzonitrile Derivatives (Class)."[1][2][3]
Available at: [Link][1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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